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Introduction and Chemical Profile

Methacycline hydrochloride is a second-generation, semisynthetic tetracycline antibiotic derived from
oxytetracycline [1] [2]. It is characterized by a hydrogenated tetraphenyl-ring perhydrophenanthrene
structure and is chemically described as (4S,4aR,5S,5aR,12aS)-4-(dimethylamino)-3,5,10,12,12a-
pentahydroxy-6-methylidene-1,11-dioxo-1,4,4a,5,5a,6,11,12a-octahydrotetracene-2-carboxamide
hydrochloride [3].

This antibiotic exhibits broader antimicrobial activity and improved pharmacokinetic properties
compared to earlier tetracyclines, including better bioavailability and an extended half-life of approximately
14 hours [4] [3]. Its chemical stability surpasses that of other tetracycline-class antibiotics, allowing

prolonged circulation in the bloodstream and persistence in the environment [2].

Mechanism of Action and Molecular Targets

Methacycline hydrochloride primarily functions as a protein synthesis inhibitor in susceptible bacteria [5]

[6]. The detailed molecular mechanism involves:

¢ Binding Site: Reversibly binds to the 16S rRNA component of the 30S ribosomal subunit [5] [3]
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¢ Inhibition: Prevents the attachment of aminoacyl-tRNA to the mRNA-ribosome complex at the
acceptor (A) site [6] [3]

¢ Cellular Consequence: Halts translation, effectively inhibiting bacterial protein synthesis and cellular
growth [6]

Beyond its antimicrobial activity, methacycline has demonstrated inhibition of matrix metalloproteinases
(MMPs), which does not contribute to antibiotic effects but has led to research on chemically modified
tetracyclines for treating rosacea, acne, and various neoplasms [5] [3]. Recent research also identifies
methacycline as a potent epithelial-mesenchymal transition (EMT) inhibitor that blocks EMT in vitro

and fibrogenesis in vivo without directly affecting TGF-f31 Smad signaling [7].

The following diagram illustrates the primary mechanism of action and secondary pharmacological effects:
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Key Technical Data and Properties
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The table below summarizes fundamental chemical, pharmacological, and market information for

methacycline hydrochloride:

Property Category Specification

| Chemical Identifiers | CAS No.: 3963-95-9 (hydrochloride); 914-00-1 (base) [7] [3] Molecular Formula:
CyoH»3CIN,Og (hydrochloride) [7] Molecular Weight: 478.88 g/mol (hydrochloride) [7] | | Solubility
Profile | DMSO: 50 mg/mL (104.41 mM) [7] Water: 6.67 mg/mL (13.93 mM) [7] | | Antimicrobial
Spectrum | Gram-positive bacteria (pneumococci, streptococci, staphylococci) [5] [3] Gram-negative
bacteria (E. coli, salmonella, shigella) [5] [3] Atypical pathogens: Rickettsia, Mycoplasma, Chlamydia [2]
[3] | | Pharmacokinetic Parameters | Oral Absorption: ~58% [3] Protein Binding: 75-78% [3] Elimination
Half-Life: ~14 hours [3] | | Research Applications | Antimicrobial testing [7] [2] EMT and fibrosis research
[7] MMP inhibition studies [5] [3] | | Market Information | Global Market (2024): ~USD 224 million [4]
Projected CAGR (2024-2032): ~5.6% [4] |

Research Applications and Experimental Use

Antimicrobial and EMT Inhibition Research

Methacycline hydrochloride serves as a critical tool in biomedical research, particularly in:

e EMT Inhibition Studies: Methacycline inhibits TGF-B1-induced EMT in A549 cells with an ICgq of

approximately 5 uM [7]. It effectively blocks TGF-1-induced a-smooth muscle actin, Snaill, and
collagen | in primary alveolar epithelial cells at concentrations of 10-20 puM for 48 hours [7].

¢ Mechanistic Insights: The compound inhibits TGF-1-induced non-Smad pathways, including c-Jun
N-terminal kinase (JNK), p38, and Akt activation, without affecting Smad or (3-catenin
transcriptional activity [7].

¢ In Vivo Applications: In bleomycin-induced pulmonary fibrosis models, methacycline
hydrochloride administered at 100 mg/kg/day via intraperitoneal injection beginning 10 days after
intratracheal bleomycin instillation significantly attenuates fibrotic markers and improves survival [7].

Environmental Persistence and Degradation Research
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The environmental persistence of methacycline has become a significant research focus:

¢ Detection Levels: Methacycline residues have been detected in environmental samples at
concentrations up to 14.28 mgl/kg in livestock manure and 159.9 pg/kg in honey [2].

e Degradation Challenges: Traditional physicochemical methods (adsorption, coagulation, membrane
filtration, chemical oxidation) are often ineffective for methacycline removal due to its complex

polycyclic structure [2].
¢ Bioremediation Approaches: Engineered Pseudomonas strains capable of producing biogenic Mn
oxides (BMOs) achieve complete methacycline degradation within 24 hours, with degradation

efficiency inhibited by metal ions Mg2*, Cu?*, Ni?*, and Co?* [2].

Experimental Protocols and Methodologies

In Vitro EMT Inhibition Assay

The following workflow outlines a standard protocol for evaluating EMT inhibition using methacycline

hydrochloride:
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Key Considerations:

e Use serum-free conditions during TGF-B1 stimulation to prevent interference [7]

¢ Include controls for baseline JNK, p38, and Akt activities

e Methacycline has no effect on lung fibroblast responses to TGF-1, demonstrating cell-type specific
activity [7]

In Vivo Fibrosis Model

For pulmonary fibrosis research, the following protocol is recommended:

¢ Animal Model: Use C57BL/6J mice (5-10 weeks old) [7]
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e Fibrosis Induction: Administer bleomycin (typically 2-3 U/kg) via intratracheal instillation [7]

e Treatment Protocol: Begin methacycline hydrochloride (100 mg/kg/day) via intraperitoneal
injection 10 days post-bleomycin administration [7]

¢ Endpoint Analysis: Evaluate at Day 17 post-bleomycin for canonical EMT markers, Snaill, Twistl,
collagen I, fibronectin protein and mRNA [7]

Regulatory Status and Commercial Landscape

Methacycline is not approved by the US FDA but has regulatory approval in other jurisdictions [3]. The
global market is experiencing steady growth, with key manufacturers including Tonglian Group, Suzhou
No.5 Pharmaceutical Factory, Changzhou Pharmaceutical, and European firms such as Cantabria Labs and

Sirton Medicare Spa [4].

The market is segmented by:

e Therapeutics: Chronic bronchitis, rickettsial infections, pneumonia, trench fever, typhus, sinusitis [5]

¢ Distribution Channels: Hospital pharmacies, retail pharmacies, online pharmacies [4]

¢ Geographic Regions: Asia-Pacific dominates consumption (38% of global volume), while North
America leads in R&D activities [4]

Conclusion and Research Directions

Methacycline hydrochloride remains a valuable compound in scientific research, particularly for studying
bacterial protein synthesis, EMT processes, and fibrotic diseases. Its well-characterized mechanism of action,
established experimental protocols, and dual utility as both an antimicrobial and EMT inhibitor make it a

versatile research tool.

Future research directions include:

e Developing novel formulations to enhance bioavailability and reduce side effects [4]

Exploring combination therapies to combat antibiotic resistance [8]
Investigating non-antibiotic applications in fibrosis and cancer research [7] [5]

Advancing bioremediation strategies to address environmental persistence [2]

Need Custom Synthesis?
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I Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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